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Compound of Interest

Compound Name: N-dodecyl-3-nitrobenzamide

Cat. No.: B15079257

An In-depth Technical Guide to N-dodecyl-3-nitrobenzamide

This guide provides a detailed overview of the chemical properties and synthesis of N-dodecyl-
3-nitrobenzamide, tailored for researchers, scientists, and professionals in the field of drug
development.

Molecular Formula and Weight

The fundamental chemical properties of N-dodecyl-3-nitrobenzamide are summarized below.
The molecular formula is C19H30N203, and the molecular weight is 334.45 g/mol .

Property Value
Molecular Formula C19H30N203
Molecular Weight 334.45 g/mol

Experimental Protocols

A common method for the synthesis of N-alkyl nitrobenzamides involves the reaction of a
nitrobenzoyl chloride with an appropriate n-alkylamine.[1] The following protocol describes the
synthesis of N-dodecyl-3-nitrobenzamide.

Synthesis of N-dodecyl-3-nitrobenzamide
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This procedure is adapted from general methods for synthesizing N-alkyl nitrobenzamides.[1]
Materials:

» 3-nitrobenzoyl chloride

e n-dodecylamine

e Triethylamine

¢ Dichloromethane (DCM)

e Deionized water

 Brine solution

e Anhydrous sodium sulfate

o Standard laboratory glassware and magnetic stirrer
» Rotary evaporator

Procedure:

e In a round-bottom flask, dissolve 9 mmol of n-dodecylamine and 6 mmol of triethylamine in
2.5 mL of dichloromethane (DCM).

 In a separate flask, dissolve 6 mmol of 3,5-dinitrobenzoyl chloride in 2.5 mL of DCM.

e Slowly add the 3-nitrobenzoyl chloride solution to the n-dodecylamine and triethylamine
solution under constant stirring at room temperature.

» Allow the reaction to proceed for several hours until completion, which can be monitored by
thin-layer chromatography.

e Upon completion, wash the reaction mixture with deionized water and then with a brine
solution.

e Dry the organic layer over anhydrous sodium sulfate and filter.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11124399/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15079257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

» Remove the solvent (DCM) from the filtrate using a rotary evaporator to yield the crude

product.

e The crude N-dodecyl-3-nitrobenzamide can be further purified by column chromatography
or recrystallization to obtain the final, pure compound.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of N-dodecyl-3-
nitrobenzamide.

Purification:
- Column Chromatography or

Click to download full resolution via product page

Caption: Synthesis workflow for N-dodecyl-3-nitrobenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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